Cas no 65996-20-5 (3-Pyridinecarbonitrile, 2-bromo-4-ethyl-)
65996-20-5 structure
Product Name:3-Pyridinecarbonitrile, 2-bromo-4-ethyl-
CAS No:65996-20-5
MF:C8H7BrN2
MW:211.058580636978
CID:2105067
Update Time:2023-08-03
3-Pyridinecarbonitrile, 2-bromo-4-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-4-ethylnicotinonitrile
- 3-Pyridinecarbonitrile, 2-bromo-4-ethyl-
-
- Inchi： 1S/C8H7BrN2/c1-2-6-3-4-11-8(9)7(6)5-10/h3-4H,2H2,1H3
- InChI Key： MXJRYHCFPADNSU-UHFFFAOYSA-N
- SMILES： BrC1C(C#N)=C(C=CN=1)CC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 172
- Topological Polar Surface Area: 36.7
3-Pyridinecarbonitrile, 2-bromo-4-ethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | BA25911-25mg |
2-Bromo-4-ethylnicotinonitrile |
65996-20-5 | > 95% | 25mg |
$357.00 | 2024-04-19 | |
| A2B Chem LLC | BA25911-100mg |
2-Bromo-4-ethylnicotinonitrile |
65996-20-5 | > 95% | 100mg |
$757.00 | 2024-04-19 | |
| A2B Chem LLC | BA25911-250mg |
2-Bromo-4-ethylnicotinonitrile |
65996-20-5 | > 95% | 250mg |
$1424.00 | 2024-04-19 | |
| A2B Chem LLC | BA25911-1g |
2-Bromo-4-ethylnicotinonitrile |
65996-20-5 | > 95% | 1g |
$3090.00 | 2024-04-19 | |
| A2B Chem LLC | BA25911-5g |
2-Bromo-4-ethylnicotinonitrile |
65996-20-5 | > 95% | 5g |
$8424.00 | 2024-04-19 |
3-Pyridinecarbonitrile, 2-bromo-4-ethyl- Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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